Cas no 338422-01-8 (1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL)

• Product Name: 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL
• CAS No: 338422-01-8
• MF: C₁₉H₂₁Cl₂FN₂OS
• MW: 415.352245092392
• CID: 5270565
• Update Time: 2025-06-11

1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL
• 1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
• 1-(2,6-dichlorophenyl)sulfanyl-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
• SMR000169951
• Oprea1_043475
• MLS000325635
• HMS2462A06

• Inchi： 1S/C19H21Cl2FN2OS/c20-17-2-1-3-18(21)19(17)26-13-16(25)12-23-8-10-24(11-9-23)15-6-4-14(22)5-7-15/h1-7,16,25H,8-13H2
• InChI Key： YYILJCASTDQTHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SCC(CN1CCN(C2C=CC(=CC=2)F)CC1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 4.8
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL

Comprehensive Overview of 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL (CAS No. 338422-01-8)

The compound 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL (CAS No. 338422-01-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a dichlorophenyl moiety, a piperazine ring, and a propanol backbone makes it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its possible interactions with neurotransmitter systems, which could pave the way for novel treatments in neurological and psychiatric disorders.

In recent years, the demand for innovative compounds like 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL has surged, driven by advancements in drug discovery and personalized medicine. This compound's sulfanyl and fluorophenyl groups are key to its bioactivity, offering potential for high selectivity and efficacy. As the scientific community explores its mechanisms, questions such as "How does CAS 338422-01-8 interact with dopamine receptors?" or "What are the synthetic routes for 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL?" are frequently searched, reflecting its relevance in contemporary research.

The synthesis of 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve optimal yields. Its piperazino segment is particularly noteworthy, as it is a common pharmacophore in many CNS-active drugs. This has led to speculation about its potential applications in treating conditions like anxiety or depression, though further clinical validation is needed. The compound's propanol tail also contributes to its solubility and pharmacokinetic properties, making it a candidate for oral formulations.

From an industrial perspective, CAS 338422-01-8 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve efficiency in its production. Additionally, its structural features align with current trends in fragment-based drug design, where smaller molecular fragments are optimized for target binding. This approach is gaining traction as it accelerates the discovery of lead compounds with fewer side effects.

In summary, 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL represents a fascinating intersection of chemistry and biology. Its potential applications, coupled with the growing interest in precision medicine, ensure its place in ongoing scientific discourse. As more data emerges, this compound may well become a cornerstone in the development of next-generation therapeutics.